(Z)-ethyl 2-((2-(3-fluorobenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl)oxy)acetate

• IUPAC Name: ethyl 2-[[(2Z)-2-[(3-fluorophenyl)methylidene]-3-oxo-1-benzofuran-6-yl]oxy]acetate
• InChI: InChI=1S/C19H15FO5/c1-2-23-18(21)11-24-14-6-7-15-16(10-14)25-17(19(15)22)9-12-4-3-5-13(20)8-12/h3-10H,2,11H2,1H3/b17-9-
• InChI Key: JZCQVKOJCQYSMA-MFOYZWKCSA-N
• Canonical SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)C(=CC3=CC(=CC=C3)F)O2
• Isomeric SMILES: CCOC(=O)COC1=CC2=C(C=C1)C(=O)/C(=C/C3=CC(=CC=C3)F)/O2
• Molecular Formula: C19H15FO5
• Molecular Weight: 342.3 g/mol

Description

The compound is a derivative of benzofuran, which is a heterocyclic compound. It contains a fluorobenzylidene group attached to the benzofuran ring via an ethyl acetate linker. The presence of the fluorine atom and the benzylidene group may confer unique properties to this compound.

Molecular Structure Analysis

The molecular structure of this compound is likely to be planar due to the presence of the benzofuran and benzylidene groups. The fluorine atom could introduce some degree of polarity to the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of reactions. For instance, the benzofuran ring could participate in electrophilic aromatic substitution reactions. The presence of the fluorine atom could also influence the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure. For instance, the presence of the fluorine atom could increase its lipophilicity, which could influence its solubility and permeability.

Scientific Research Applications

Organic Synthesis and Catalysis

Asymmetric Synthesis: The chiral center in the molecule allows for asymmetric synthesis. Researchers can explore its use as a chiral auxiliary or ligand in asymmetric transformations, such as asymmetric hydrogenation or allylic substitution.

Palladium-Catalyzed Cross-Coupling Reactions: The benzofuran moiety can serve as an excellent substrate for Suzuki–Miyaura cross-coupling reactions. .

Future Directions

The compound could potentially be explored for various applications, depending on its properties. For instance, if it exhibits interesting biological activity, it could be investigated as a potential therapeutic agent. Additionally, its reactivity could be explored in the context of organic synthesis.